Cas no 1702401-65-7 (methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate)

• Product Name: methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate
• CAS No: 1702401-65-7
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5580976
• PubChem ID: 103845999
• Update Time: 2025-09-19

methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ACETATE
• Benzeneacetic acid, α-amino-2-bromo-4-fluoro-, methyl ester
• methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate
• EN300-1911360
• 1702401-65-7

• Inchi： 1S/C9H9BrFNO2/c1-14-9(13)8(12)6-3-2-5(11)4-7(6)10/h2-4,8H,12H2,1H3
• InChI Key： CDHAENSZJWKJEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)OC)N)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±35.0 °C(Predicted)
• pka: 6.10±0.10(Predicted)

Additional information on methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate

Introduction to Methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate (CAS No. 1702401-65-7)

Methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate, identified by its CAS number 1702401-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate consists of an acetic acid derivative substituted with an amino group and a bromo-fluorinated aromatic ring. This particular arrangement of functional groups imparts distinct chemical reactivity, making it a versatile building block for medicinal chemists. The presence of both bromine and fluorine atoms enhances the compound's interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting neurological disorders. Methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate has emerged as a key intermediate in the synthesis of potential neuroprotective agents. Studies have demonstrated its role in modulating neurotransmitter activity, which could have significant implications for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific enzymes and receptors has been a focal point in several preclinical investigations.

The fluorinated aromatic ring in methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This feature has made it a preferred choice for medicinal chemists seeking to develop drugs with improved pharmacokinetic profiles. Additionally, the bromine substituent provides a handle for further chemical modifications, allowing for the creation of diverse analogues with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the potential of methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate as a scaffold for drug discovery. Molecular docking studies have revealed its strong binding interactions with various protein targets, suggesting its utility in developing inhibitors for therapeutic applications. These computational findings have guided experimental efforts, leading to the identification of several promising lead compounds derived from this intermediate.

The synthesis of methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination and fluorination of an aromatic precursor, followed by functional group transformations to introduce the amino and ester groups. The synthetic route has been optimized to ensure high yield and purity, making it suitable for large-scale production.

In conclusion, methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate (CAS No. 1702401-65-7) is a compound of great interest in pharmaceutical research due to its unique structural features and biological potential. Its role as an intermediate in the synthesis of bioactive molecules has been well-documented, and ongoing studies continue to uncover new applications for this versatile compound. As research progresses, methyl 2-amino-2-(2-bromo-4-fluorophenyl)acetate is expected to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.